Cas no 1346597-97-4 (rac-trans-4-Defluoro-4-ethoxy Paroxetine Hydrochloride)

• Product Name: rac-trans-4-Defluoro-4-ethoxy Paroxetine Hydrochloride
• CAS No: 1346597-97-4
• MF: C₂₁H₂₆ClNO₄
• MW: 391.88844537735
• CID: 2086888
• PubChem ID: 71315277
• Update Time: 2025-07-01

rac-trans-4-Defluoro-4-ethoxy Paroxetine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-trans-4-Defluoro-4-ethoxy Paroxetine Hydrochloride
• (3R,4S)-rel-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-ethoxyphenyl)piperidine Hydrochloride
• (3S,4R)-3-(1,3-Benzodioxol-5-yloxymethyl)-4-(4-ethoxyphenyl)piperidine;hydrochloride
• UNII-7V85N9R4KQ
• 3-((1,3-Benzodioxol-5-yloxy)methyl)-4-(4-ethoxyphenyl)piperidine hydrochloride, (3R,4S)-rel-
• 3-((1,3-Benzodioxol-5-yloxy)methyl)-4-(4-ethoxyphenyl)piperidine hydrochloride, trans-(+/-)-
• 7V85N9R4KQ
• Des-4-Fluorophenyl 4-Ethoxyphenyl Paroxetine hydrochloride
• Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-ethoxyphenyl)-, hydrochloride (1:1), (3R,4S)-rel-
• (3S,4R)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-ethoxyphenyl)piperidine Hydrochloride
• 1346597-97-4
• (3R,4S)-rel-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-ethoxyphenyl)piperidine Hydrochloride (1:1); SB-242673A; Ph Eur Paroxetine Hydrochloride Impurity C
• (3S,4R)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-ethoxyphenyl)-piperidine Hydrochloride

• Inchi： 1S/C21H25NO4.ClH/c1-2-23-17-5-3-15(4-6-17)19-9-10-22-12-16(19)13-24-18-7-8-20-21(11-18)26-14-25-20;/h3-8,11,16,19,22H,2,9-10,12-14H2,1H3;1H/t16-,19-;/m0./s1
• InChI Key： OTEFTGSDHAZDDN-QSVLQNJRSA-N
• SMILES： Cl.O(C1=CC=C2C(=C1)OCO2)C[C@@H]1CNCC[C@H]1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 391.1550360g/mol
• Monoisotopic Mass: 391.1550360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49

Additional information on rac-trans-4-Defluoro-4-ethoxy Paroxetine Hydrochloride

Rac-Trans-4-Defluoro-4-Ethoxy Paroxetine Hydrochloride: A Comprehensive Overview

Rac-trans-4-defluoro-4-ethoxy paroxetine hydrochloride (CAS No. 1346597-97-4) is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a derivative of paroxetine, a well-known antidepressant belonging to the class of selective serotonin reuptake inhibitors (SSRIs). The rac-trans configuration refers to the stereochemical arrangement of the molecule, which plays a crucial role in its pharmacological activity and stability.

The molecular structure of rac-trans-4-defluoro-4-ethoxy paroxetine hydrochloride is characterized by a fluoro-substituted benzene ring, an ethoxy group, and a hydroxylamine moiety. The removal of the fluorine atom at the 4-position (hence, "defluoro") and its replacement with an ethoxy group introduces unique chemical properties that differentiate this compound from its parent molecule, paroxetine. This modification not only alters the physical properties but also influences the compound's bioavailability and metabolic profile.

Recent studies have explored the potential of rac-trans-4-defluoro-4-ethoxy paroxetine hydrochloride as a candidate for novel therapeutic applications. Researchers have investigated its ability to modulate serotonin levels in preclinical models, suggesting its potential as an improved version of traditional SSRIs. The compound's enhanced solubility and reduced propensity for forming aggregates make it an attractive option for formulation development in the pharmaceutical industry.

The synthesis of rac-trans-4-defluoro-4-ethoxy paroxetine hydrochloride involves a multi-step process that includes nucleophilic substitution, oxidation, and hydroxylation reactions. The stereochemistry of the molecule is carefully controlled during synthesis to ensure the desired rac-trans configuration. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structural integrity of the final product.

In terms of pharmacokinetics, rac-trans-4-defluoro-4-ethoxy paroxetine hydrochloride exhibits favorable absorption profiles in experimental models. Its bioavailability is significantly higher compared to other paroxetine derivatives, which could translate into more efficient drug delivery in clinical settings. Additionally, preliminary toxicity studies indicate that this compound has a lower potential for adverse effects, making it a safer option for long-term therapeutic use.

The application of rac-trans-4-defluoro-4-ethoxy paroxetine hydrochloride extends beyond its primary role as an antidepressant. Emerging research suggests its potential utility in treating anxiety disorders, chronic pain conditions, and even certain types of neuropathies. Its ability to cross the blood-brain barrier efficiently further enhances its suitability for central nervous system-related therapies.

In conclusion, rac-trans-4-defluoro-4-ethoxy paroxetine hydrochloride represents a promising advancement in the development of next-generation antidepressants. With its optimized chemical structure, improved pharmacokinetic properties, and broad therapeutic potential, this compound holds significant promise for addressing unmet medical needs in mental health care.